3β-(4-Iodophenyl)tropane-2β-carboxylic acid Methyl ester
3β-(4-Iodophenyl)tropane-2β-carboxylic acid Methyl ester
Brand Name:
Vulcanchem
CAS No.:
135367-08-7
VCID:
VC0172669
InChI:
InChI=1S/C16H20BrNO2/c1-18-12-7-8-14(18)15(16(19)20-2)13(9-12)10-3-5-11(17)6-4-10/h3-6,12-15H,7-9H2,1-2H3/t12-,13+,14+,15-/m0/s1
SMILES:
CN1C2CCC1C(C(C2)C3=CC=C(C=C3)Br)C(=O)OC
Molecular Formula:
C16H20BrNO2
Molecular Weight:
338.245
3β-(4-Iodophenyl)tropane-2β-carboxylic acid Methyl ester
CAS No.: 135367-08-7
Main Products
VCID: VC0172669
Molecular Formula: C16H20BrNO2
Molecular Weight: 338.245
| CAS No. | 135367-08-7 |
|---|---|
| Product Name | 3β-(4-Iodophenyl)tropane-2β-carboxylic acid Methyl ester |
| Molecular Formula | C16H20BrNO2 |
| Molecular Weight | 338.245 |
| IUPAC Name | methyl (1S,3S,4S,5R)-3-(4-bromophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-4-carboxylate |
| Standard InChI | InChI=1S/C16H20BrNO2/c1-18-12-7-8-14(18)15(16(19)20-2)13(9-12)10-3-5-11(17)6-4-10/h3-6,12-15H,7-9H2,1-2H3/t12-,13+,14+,15-/m0/s1 |
| Standard InChIKey | HNVGNUVAMRLMSG-YJNKXOJESA-N |
| SMILES | CN1C2CCC1C(C(C2)C3=CC=C(C=C3)Br)C(=O)OC |
| Last Modified | Aug 20 2021 |
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